BE“GHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of 1-Amino-2-
phenyl-propan-2-ol

Author: BenchChem Technical Support Team. Date: December 2025
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Compound Name: 1-Amino-2-phenyl-propan-2-ol

Cat. No.: B098868

An In-depth Technical Guide to 1-Amino-2-
phenyl-propan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Amino-2-phenyl-propan-2-ol is a versatile amino alcohol with significant potential in
pharmaceutical and fine chemical synthesis. Its structure, featuring a tertiary alcohol and a
primary amine, makes it a valuable chiral auxiliary and a key building block for the synthesis of
more complex molecules. This technical guide provides a comprehensive overview of the
known physical and chemical properties of 1-Amino-2-phenyl-propan-2-ol, along with
relevant experimental protocols and an exploration of its potential applications.

Core Physicochemical Properties

1-Amino-2-phenyl-propan-2-ol, with the CAS number 17643-24-2, is a white solid at room
temperature.[1] Its core properties are summarized in the table below.
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Property Value Reference(s)
IUPAC Name 1-amino-2-phenylpropan-2-ol [2]

CAS Number 17643-24-2 [1112][31[4]
Molecular Formula CoH13NO [112]1[3][4][5]
Molecular Weight 151.21 g/mol [1112113114]
Appearance White solid [1]

Structural and Computed Properties

The structural characteristics of 1-Amino-2-phenyl-propan-2-ol contribute to its utility in
chemical synthesis. The presence of both a hydrogen bond donor (amine and hydroxyl groups)
and acceptor (amine and hydroxyl groups) influences its intermolecular interactions and

solubility.

Property Value Reference(s)
SMILES CC(CN)(C1=CcC=CC=C1)0 [2][3]
Topological Polar Surface Area

polod 46.3 A2 [2]
(TPSA)
logP (octanol/water) 0.8528 [3]
Hydrogen Bond Donor Count 2 [3]
Hydrogen Bond Acceptor

ydrog p ’ (3]
Count
Rotatable Bond Count 2 [3]

Experimental Data

Detailed experimental data for 1-Amino-2-phenyl-propan-2-ol is not extensively reported in
publicly available literature. The information below is based on data for structurally similar
compounds and should be used as an estimation.
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Property Value Notes

. . . As a solid, a distinct melting
Melting Point Data not available o
point is expected.

Likely to be high due to the
Boiling Point Data not available presence of polar functional

groups.

The phenyl group enhances

Solubility Soluble in organic solvents o )
solubility in organic solvents.[1]
The primary amine is expected
pKa Data not available to have a pKa in the range of

9-10.

Spectral Data

Specific spectral data for 1-Amino-2-phenyl-propan-2-ol is not readily available. Researchers
should perform their own spectral analysis for confirmation of identity and purity.

Experimental Protocols

While specific, detailed protocols for the synthesis and purification of 1-Amino-2-phenyl-
propan-2-ol are not widely published, the following sections provide general methodologies
based on the synthesis of its isomers and related compounds.

Synthesis Workflow

A common route to synthesize amino alcohols is through reductive amination of a
corresponding ketone. The following diagram illustrates a potential synthetic pathway to 1-
Amino-2-phenyl-propan-2-ol.
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General Synthesis Workflow for Amino Alcohols

Oxidation

1-Phenyl-1,2-propanedione

Reductive Amination
(e.g., with Ammonia and a reducing agent)

1-Amino-2-phenyl-propan-2-ol

Click to download full resolution via product page

General Synthesis Workflow for Amino Alcohols

Purification Protocol

Purification of the crude product can be achieved through recrystallization. The general steps
are outlined below.
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Dissolution: Dissolve the crude 1-Amino-2-phenyl-propan-2-ol in a minimal amount of a
suitable hot solvent or solvent mixture.

Decolorization (Optional): If colored impurities are present, add a small amount of activated
charcoal and heat the solution.

Hot Filtration: Filter the hot solution to remove any insoluble impurities and activated
charcoal.

Crystallization: Allow the filtrate to cool slowly to room temperature, followed by further
cooling in an ice bath to induce crystallization.

Isolation: Collect the crystals by vacuum filtration.

Washing: Wash the crystals with a small amount of cold solvent to remove any residual
impurities.

Drying: Dry the purified crystals under vacuum.
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General Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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